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Compound of Interest

Compound Name: 2-Methoxyethyl laurate

Cat. No.: B15347580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-methoxyethyl

dodecanoate, a lipophilic ester with potential applications in drug delivery and formulation

development. This document details the primary synthetic routes, experimental protocols, and

expected analytical data for this compound.

Introduction
2-Methoxyethyl dodecanoate, also known as 2-methoxyethyl laurate, is an ester formed from

the condensation of dodecanoic acid (lauric acid) and 2-methoxyethanol. Its amphiphilic nature,

derived from the long hydrocarbon chain of dodecanoic acid and the ether linkage in the

alcohol moiety, makes it a subject of interest for applications requiring solubility in both organic

and aqueous environments, such as in the formulation of microemulsions or as a penetration

enhancer in topical drug delivery systems.

Synthetic Methodologies
The synthesis of 2-methoxyethyl dodecanoate can be primarily achieved through two well-

established chemical reactions: Fischer-Speier esterification and transesterification.

Fischer-Speier Esterification
The most direct and common method for the synthesis of 2-methoxyethyl dodecanoate is the

Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of
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dodecanoic acid with 2-methoxyethanol. The reaction is an equilibrium process, and to drive it

towards the formation of the ester, an excess of the alcohol is typically used, and the water

formed as a byproduct is removed.[1][2][3]
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Figure 1: Fischer-Speier esterification of dodecanoic acid with 2-methoxyethanol.

Commonly used acid catalysts include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (TsOH).

[1][2]

Transesterification
Transesterification is an alternative method where an existing ester, such as methyl

dodecanoate or ethyl dodecanoate, reacts with 2-methoxyethanol in the presence of an acid or

base catalyst. This process involves the exchange of the alcohol moiety of the starting ester

with 2-methoxyethanol. This method can be advantageous if the starting ester is more readily

available or if the reaction conditions are milder.

Reaction Scheme:
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Figure 2: Transesterification of methyl dodecanoate with 2-methoxyethanol.

Experimental Protocols
The following is a detailed experimental protocol for the synthesis of 2-methoxyethyl

dodecanoate via Fischer-Speier esterification, adapted from a standard procedure for the

synthesis of ethyl laurate.[4]

Materials:

Dodecanoic acid (Lauric acid)

2-Methoxyethanol

Concentrated Sulfuric Acid (H₂SO₄)

Diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15347580?utm_src=pdf-body-img
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

To a 250 mL round-bottom flask, add dodecanoic acid (e.g., 20.0 g, 0.1 mol) and 2-

methoxyethanol (e.g., 38.0 g, 0.5 mol, 5 equivalents).

While stirring, slowly add concentrated sulfuric acid (1 mL) to the mixture.

Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle for

2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and add 100 mL of diethyl ether.

Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium

bicarbonate solution, and 50 mL of brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the

diethyl ether and excess 2-methoxyethanol.
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The crude product can be further purified by vacuum distillation to obtain pure 2-

methoxyethyl dodecanoate.

Workflow Diagram:
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Figure 3: Experimental workflow for the synthesis of 2-methoxyethyl dodecanoate.

Data Presentation
The following tables summarize the key physicochemical properties and expected analytical

data for 2-methoxyethyl dodecanoate.

Table 1: Physicochemical Properties of 2-Methoxyethyl Dodecanoate

Property Value Source

IUPAC Name 2-methoxyethyl dodecanoate --INVALID-LINK--[5]

Synonyms 2-Methoxyethyl laurate --INVALID-LINK--[5]

CAS Number 6309-52-0 --INVALID-LINK--[5]

Molecular Formula C₁₅H₃₀O₃ --INVALID-LINK--[5]

Molecular Weight 258.40 g/mol --INVALID-LINK--[5]

Boiling Point 333.1 °C (estimated) --INVALID-LINK--[6]

Appearance
Colorless to pale yellow liquid

(expected)
N/A

Table 2: Expected Spectroscopic Data for 2-Methoxyethyl Dodecanoate
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Technique Expected Chemical Shifts / Peaks

¹H NMR (CDCl₃)

δ 4.25-4.20 (t, 2H, -COOCH₂-), 3.60-3.55 (t, 2H,

-CH₂OCH₃), 3.38 (s, 3H, -OCH₃), 2.30 (t, 2H, -

CH₂COO-), 1.65-1.55 (m, 2H, -CH₂CH₂COO-),

1.35-1.20 (m, 16H, -(CH₂)₈-), 0.88 (t, 3H, -CH₃)

¹³C NMR (CDCl₃)

δ 174.0 (C=O), 70.5 (-CH₂OCH₃), 63.5 (-

COOCH₂-), 59.0 (-OCH₃), 34.5 (-CH₂COO-),

32.0, 29.7, 29.6, 29.5, 29.4, 29.2, 29.1, 25.0,

22.8 (-CH₂- chain), 14.1 (-CH₃)

IR (Infrared)

~2920 cm⁻¹ (C-H stretch, alkyl), ~2850 cm⁻¹ (C-

H stretch, alkyl), ~1740 cm⁻¹ (C=O stretch,

ester), ~1170 cm⁻¹ (C-O stretch, ester), ~1120

cm⁻¹ (C-O-C stretch, ether)

Note: The NMR and IR data are predicted based on the analysis of similar compounds and

functional groups.[7][8][9][10]

Table 3: Typical Reaction Parameters and Expected Outcomes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://magritek.com/wp-content/uploads/2020/03/Application-Note-Characterizing-Fatty-Acids-with-multinuclear-NMR-Magritek-060418-back.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111820&Type=IR-SPEC&Index=2
https://www.chemicalbook.com/SpectrumEN_110-49-6_IR1.htm
https://www.chemicalbook.com/SpectrumEN_3121-61-7_IR1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Reactant Molar Ratio
1:5 (Dodecanoic Acid : 2-

Methoxyethanol)

Excess alcohol drives the

equilibrium towards the

product.[4][11]

Catalyst Loading ~1% (w/w) of total reactants
A catalytic amount of strong

acid is sufficient.[11]

Reaction Temperature
Reflux temperature of the

mixture
Typically around 120-140 °C.

Reaction Time 2-4 hours Monitor by TLC for completion.

Expected Yield >85%
Based on similar Fischer

esterification reactions.

Purity (after distillation) >98%
Vacuum distillation is effective

for purification.

Safety Considerations
Dodecanoic acid: May cause skin and eye irritation.

2-Methoxyethanol: A reproductive toxin and should be handled with appropriate personal

protective equipment in a well-ventilated fume hood.

Concentrated Sulfuric Acid: Highly corrosive. Handle with extreme care.

Diethyl ether: Highly flammable. Work in an area free of ignition sources.

Always consult the Safety Data Sheet (SDS) for each chemical before starting any

experimental work.

Conclusion
The synthesis of 2-methoxyethyl dodecanoate is a straightforward process that can be readily

achieved in a laboratory setting using standard organic chemistry techniques. The Fischer-

Speier esterification provides a reliable and high-yielding route to this compound. The

information and protocols provided in this guide should serve as a valuable resource for
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researchers and professionals in the fields of chemistry and drug development who are

interested in the synthesis and application of this and similar lipophilic esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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